Cas no 1131588-06-1 (Methyl 4-cyclopropyl-3-iodobenzoate)

• Product Name: Methyl 4-cyclopropyl-3-iodobenzoate
• CAS No: 1131588-06-1
• MF: C₁₁H₁₁IO₂
• MW: 302.108315706253
• CID: 1030664
• PubChem ID: 44828965
• Update Time: 2025-04-20

Methyl 4-cyclopropyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyclopropyl-3-iodobenzoate
• methyl 4-cyclopropyl-3-iodanyl-benzoate
• AKOS015852369
• DB-060334
• 1131588-06-1
• Methyl4-cyclopropyl-3-iodobenzoate
• A802817
• 4-cyclopropyl-3-iodobenzoic acid methyl ester
• DTXSID80661052

• MDL： MFCD11112909
• Inchi： 1S/C11H11IO2/c1-14-11(13)8-4-5-9(7-2-3-7)10(12)6-8/h4-7H,2-3H2,1H3
• InChI Key： FTYVMHWRMYXQMH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1C1CC1

Computed Properties

• Exact Mass: 301.98038g/mol
• Monoisotopic Mass: 301.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų